Cas no 15359-96-3 (Benzene,1-(1,1-dimethylethoxy)-2-methyl-)

Benzene,1-(1,1-dimethylethoxy)-2-methyl- structure
15359-96-3 structure
Product Name:Benzene,1-(1,1-dimethylethoxy)-2-methyl-
CAS No:15359-96-3
MF:C11H16O
MW:164.244143486023
CID:234153
PubChem ID:139925
Update Time:2025-04-19

Benzene,1-(1,1-dimethylethoxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(1,1-dimethylethoxy)-2-methyl-
    • Ether, tert-butyl o-tolyl
    • 1-methyl-2-[(2-methylpropan-2-yl)oxy]benzene
    • 2-tert-Butoxytoluene
    • tert-Butyl o-tolyl ether
    • 1-tert-Butoxy-2-methylbenzene
    • tert-butyl 2-methylphenyl ether
    • NISTC15359963
    • Benzene, 1-(1,1-dimethylethoxy)-2-methyl-
    • MFCD03425271
    • SY298710
    • 2-(tert-Butoxy)toluene
    • t-butoxytoluene
    • SCHEMBL2737142
    • DTXSID40165364
    • 15359-96-3
    • AKOS006276981
    • LSDMDIYCJNRNBA-UHFFFAOYSA-N
    • 1-tert-Butoxy-2-methylbenzene #
    • 1-(TERT-BUTOXY)-2-METHYLBENZENE
    • Inchi: 1S/C11H16O/c1-9-7-5-6-8-10(9)12-11(2,3)4/h5-8H,1-4H3
    • InChI Key: LSDMDIYCJNRNBA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C)C(C)(C)C

Computed Properties

  • Exact Mass: 164.12018
  • Monoisotopic Mass: 164.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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